Cas no 476676-34-3 ((2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476676-34-3
• MF: C₁₈H₁₁ClFN₃S
• MW: 355.816444635391
• CID: 6295043
• PubChem ID: 7121417
• Update Time: 2025-06-25

(2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• HMS1421H21
• (Z)-3-((3-chlorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• AKOS024599157
• (2Z)-3-[(3-chlorophenyl)amino]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-(3-chloroanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-1360
• 476676-34-3

• Inchi： 1S/C18H11ClFN3S/c19-14-2-1-3-16(8-14)22-10-13(9-21)18-23-17(11-24-18)12-4-6-15(20)7-5-12/h1-8,10-11,22H/b13-10-
• InChI Key： AXUOAJLEGPVLDX-RAXLEYEMSA-N
• SMILES： ClC1=CC=CC(=C1)N/C=C(/C#N)\C1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 355.0346244g/mol
• Monoisotopic Mass: 355.0346244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77Ų

Additional information on (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Research Brief on (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 476676-34-3)

The compound (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 476676-34-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile as a promising scaffold for the development of kinase inhibitors. Its unique structural features, including the thiazole ring and the (Z)-prop-2-enenitrile moiety, contribute to its ability to interact with specific kinase domains, making it a candidate for targeting diseases such as cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including EGFR and VEGFR. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound. The results indicated a high affinity for the ATP-binding sites of these kinases, with IC50 values in the nanomolar range.

Further investigations into the pharmacokinetic properties of (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile revealed favorable absorption and metabolic stability in preclinical models. These findings suggest that the compound could be a viable lead for further optimization and development into a clinical candidate.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, (2Z)-3-(3-chlorophenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile represents a compelling area of research in medicinal chemistry. Its potential as a kinase inhibitor, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for further investigation. Future studies should focus on in vivo efficacy and safety evaluations to advance its development toward clinical trials.